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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B117006

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of DL-
Pantolactone, ensuring compliance and minimizing risk.

DL-Pantolactone, while not classified as a hazardous material for transport, is recognized as a
substance that causes serious eye irritation.[1][2] Therefore, adherence to proper disposal
protocols is paramount to ensure a safe laboratory environment and prevent environmental
contamination. The primary recommended method of disposal is to engage a licensed disposal
company for surplus and non-recyclable solutions.[3]

Key Disposal-Related Characteristics of DL-
Pantolactone

To facilitate a comprehensive understanding of its handling and disposal requirements, the
following table summarizes the key properties of DL-Pantolactone.
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Property Value Implication for Disposal

Spills should be swept and
Physical State White crystals collected in a solid waste

container.

Despite solubility, do not

Solubility Soluble in water (19/10mL)[3] ) )
dispose of down the drain.[4]
Requires appropriate personal
Hazard Classification Causes serious eye irritation protective equipment (PPE)
during handling and disposal.
Not classified as dangerous While not regulated for
Transport Information goods for transport (ADR/RID, transport, it must still be
IMDG, IATA) disposed of as chemical waste.

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe and compliant disposal of DL-Pantolactone:

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a
lab coat.

» Waste Segregation:

o Do not mix DL-Pantolactone waste with other chemical waste streams unless
compatibility has been confirmed by your institution's Environmental Health and Safety
(EHS) department.

o Collect all solid DL-Pantolactone waste, including contaminated materials like weighing
paper and pipette tips, in a dedicated and clearly labeled hazardous waste container.

» Containerization and Labeling:

o Use a compatible, leak-proof container with a secure lid for waste collection. High-density
polyethylene (HDPE) containers are a suitable option.
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o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"DL-Pantolactone,” and the associated hazards (e.g., "Eye Irritant”).

e Handling Spills:
o In the event of a spill, avoid generating dust.

o Carefully sweep up the solid material and place it into the designated hazardous waste
container.

o Ensure the area is then decontaminated with an appropriate solvent, and the cleaning
materials are also disposed of as hazardous waste.

o Storage of Waste:

o Store the waste container in a designated, well-ventilated satellite accumulation area
within the laboratory.

o Keep the container tightly closed except when adding waste.
e Final Disposal:
o Do not dispose of DL-Pantolactone in the regular trash or down the sanitary sewer.

o Arrange for the collection and disposal of the waste through your institution's EHS
department or a licensed hazardous waste management company.

o Contaminated packaging should be disposed of as unused product.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-
Pantolactone.
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DL-Pantolactone Waste Generated

Wear Appropriate PPE
(Safety Glasses, Gloves, Lab Coat)

Is it surplus/unwanted chemical?

Is it a spill?

Is it an empty, contaminated container? Yes
Sweep solid material.
Avoid generating dust.
Dispose of as unused product.
Place waste in a dedicated, X
labeled hazardous waste container.

Store waste container in a designated
satellite accumulation area.

Arrange for disposal through
a licensed disposal company / EHS.

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DL-Pantolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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